7-(2-chlorobenzyl)-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C21H26ClN5O2/c1-14-8-6-7-11-26(14)13-17-23-19-18(20(28)25(3)21(29)24(19)2)27(17)12-15-9-4-5-10-16(15)22/h4-5,9-10,14H,6-8,11-13H2,1-3H3
• InChI Key: YCHMKGKZAIOYDG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=NC3=C(N2CC4=CC=CC=C4Cl)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H26ClN5O2
• Molecular Weight: 415.9 g/mol

Description

7-(2-chlorobenzyl)-1,3-dimethyl-8-[(2-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C21H26ClN5O2 and its molecular weight is 415.92. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

A study on 8-aminoalkyl derivatives of purine-2,6-dione revealed the synthesis of new compounds designed as potential ligands for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT7), with evaluations indicating their psychotropic activity potential. The study identified specific derivatives displaying anxiolytic and antidepressant properties in vivo models, suggesting the modification of arylalkyl/allyl substituents could lead to the design of new serotonin ligands (Chłoń-Rzepa et al., 2013).

Analgesic and Anti-inflammatory Properties

Another research explored the analgesic activity of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, revealing significant analgesic and anti-inflammatory effects. These compounds were found to be more active than acetylic acid in in vivo models, indicating a new class of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Antidepressant and Anxiolytic-like Activity

The synthesis and evaluation of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones demonstrated a range of receptor activities, identifying compounds with potent serotoninergic receptor affinities. Preliminary pharmacological in vivo studies highlighted potential antidepressant and anxiolytic agents (Zagórska et al., 2015).

Molecular Interactions in Methylxanthines

A study on methylxanthines, including caffeine and its metabolites, employed NMR-NQR double resonance to explore the interactions in solid state. This investigation provided insights into the pharmacological effects of methylxanthines and highlighted the importance of intra- and intermolecular interactions for their biological activity (Latosinska et al., 2014).